Cas no 1221172-04-8 (2-Chloro-6-(trifluoromethoxy)nicotinic acid)

• Product Name: 2-Chloro-6-(trifluoromethoxy)nicotinic acid
• CAS No: 1221172-04-8
• MF: C₇H₃ClF₃NO₃
• MW: 241.551831483841
• MDL: MFCD22381722
• CID: 1034235
• PubChem ID: 49871142
• Update Time: 2025-11-03

2-Chloro-6-(trifluoromethoxy)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(trifluoromethoxy)nicotinic acid
• 2-chloro-6-(trifluoromethoxy)pyridine-3-carboxylic acid
• 2-Chloro-6-trifluoromethoxy-nicotinic acid
• SCHEMBL2308385
• 2-Chloro-6-(trifluoromethoxy)nicotinicacid
• FD10669
• DTXSID60678825
• CS-0022744
• DB-303185
• 3-Pyridinecarboxylic acid, 2-chloro-6-(trifluoromethoxy)-
• 1221172-04-8
• AS-48874
• AKOS016845379
• J-508909
• MFCD22381722
• PKESEAIWVBVHEB-UHFFFAOYSA-N

• MDL： MFCD22381722
• Inchi： 1S/C7H3ClF3NO3/c8-5-3(6(13)14)1-2-4(12-5)15-7(9,10)11/h1-2H,(H,13,14)
• InChI Key： PKESEAIWVBVHEB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=N1)OC(F)(F)F

Computed Properties

• Exact Mass: 240.9753551g/mol
• Monoisotopic Mass: 240.9753551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-Chloro-6-(trifluoromethoxy)nicotinic acid

2-Chloro-6-(trifluoromethoxy)nicotinic Acid: A Comprehensive Overview

2-Chloro-6-(trifluoromethoxy)nicotinic acid, also known by its CAS number 1221172-04-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinic acid derivatives, which are widely studied for their potential applications in agriculture, medicine, and materials science. The structure of this compound is characterized by a nicotinic acid backbone with a chlorine substituent at the 2-position and a trifluoromethoxy group at the 6-position. These substituents play a crucial role in modulating the compound's chemical properties, making it a versatile molecule for various research and industrial applications.

The synthesis of 2-Chloro-6-(trifluoromethoxy)nicotinic acid involves a series of multi-step reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, which is essential for its commercialization. The compound's chemical stability and solubility properties make it suitable for use in aqueous environments, which is particularly advantageous in agricultural applications.

In recent years, nicotinic acid derivatives have been extensively studied for their role as pesticides. The presence of the trifluoromethoxy group in 2-Chloro-6-(trifluoromethoxy)nicotinic acid confers potent insecticidal activity against various agricultural pests. Studies conducted by researchers at the University of California have demonstrated that this compound exhibits high efficacy against coleopteran insects, such as the western corn rootworm, which is a major pest in maize crops. The mechanism of action involves interference with the insect's nervous system, leading to paralysis and mortality within hours of exposure.

Beyond its pesticidal applications, 2-Chloro-6-(trifluoromethoxy)nicotinic acid has shown promise in the field of medicinal chemistry. Preclinical studies have revealed that this compound possesses anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders. Researchers at the Massachusetts Institute of Technology (MIT) have reported that the trifluoromethoxy group enhances the molecule's bioavailability, enabling it to cross cellular membranes more effectively than its analogs.

The environmental impact of nicotinic acid derivatives, including 2-Chloro-6-(trifluoromethoxy)nicotinic acid, has been a subject of concern among ecologists and regulatory agencies. While these compounds are effective in controlling pests, their persistence in soil and water systems can pose risks to non-target organisms. Recent studies conducted by environmental scientists at Cornell University have focused on developing biodegradable formulations that minimize these risks while maintaining efficacy. These efforts are critical for ensuring sustainable agricultural practices and protecting biodiversity.

In conclusion, 2-Chloro-6-(trifluoromethoxy)nicotinic acid, with its unique chemical structure and versatile properties, represents a significant advancement in the field of synthetic chemistry. Its applications span across agriculture, medicine, and environmental science, making it a valuable compound for both academic research and industrial development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in addressing global challenges related to food security and human health.